pyOpenSci: A Technical Guide to Open Source Support for Researchers
pyOpenSci: A Technical Guide to Open Source Support for Researchers
An in-depth guide for researchers, scientists, and drug development professionals on the core functionalities and support structures of pyOpenSci.
Introduction to pyOpenSci
pyOpenSci is a non-profit organization dedicated to fostering a vibrant, inclusive, and sustainable ecosystem for open-source scientific Python software.[1][2] Its core mission is to broaden participation in scientific open source by breaking down both social and technical barriers.[1] For researchers and professionals in data-intensive fields like drug development, pyOpenSci provides crucial infrastructure and support to ensure the quality, usability, and longevity of the software tools that underpin modern scientific workflows.[3][4][5] The organization focuses on packages that are integral to scientific research but may not have the extensive support of larger foundational packages like Pandas or NumPy.[6]
pyOpenSci's support for researchers is built upon three foundational pillars:
-
Software Peer Review: A formal, community-driven process to vet the quality and usability of scientific Python packages.[3][7]
-
Educational Resources: The development and dissemination of tutorials and guides to lower the barrier to creating and maintaining high-quality software.[8][9]
-
Community Partnerships: Collaborations with domain-specific scientific communities to leverage pyOpenSci's review process and expertise.[10][11]
These pillars are interconnected and supported by a diverse and inclusive community of practice.[10]
Quantitative Impact and Key Metrics
pyOpenSci's activities have a measurable impact on the scientific software ecosystem. The following table summarizes key quantitative data related to their operations.
| Metric | Value | Source |
| Peer-Reviewed Packages | ||
| Accepted Packages | 59 | [12] |
| Community | ||
| GitHub Repositories | 29 | [9] |
| GitHub Community Members | 19 | [9] |
| Peer Review Process | ||
| Volunteer Reviewers | Growing Team | [1][5] |
| Volunteer Editors | Growing Team | [1] |
Core Support Mechanisms for Researchers
pyOpenSci provides a multi-faceted support system designed to address the common challenges faced by researchers who develop and rely on open-source software.
Software Peer Review
The cornerstone of pyOpenSci's support is its rigorous and transparent software peer review process.[3][7] This process is designed to be constructive and non-adversarial, with the primary goal of improving the quality, consistency, and usability of scientific software.[3][13]
The peer review process is conducted openly on GitHub, utilizing issues to track each stage of the review.[1][14]
Objective: To assess and improve the quality, usability, and sustainability of a scientific Python package.
Materials:
-
A Python package submitted for review.
-
A GitHub repository for the package.
-
The pyOpenSci software-review GitHub repository.
Procedure:
-
Pre-Submission Inquiry (Optional): An author can open a pre-submission inquiry issue to determine if their package is within the scope of pyOpenSci. The Editor-in-Chief reviews the inquiry for fit and basic package infrastructure.[14] Estimated time for this step is approximately 1-2 weeks.[14]
-
Submission: The author submits their package for review by opening an issue in the pyopensci/software-review repository using the provided submission template.[14]
-
Editor-in-Chief Checks: The Editor-in-Chief performs initial checks for scope and minimal infrastructure requirements.[14]
-
Editor Assignment: An editor is assigned to the submission to oversee the review process.
-
Reviewer Recruitment: The assigned editor recruits two volunteer reviewers from the community with relevant expertise.[1]
-
Peer Review: The two reviewers conduct a thorough review of the package, assessing aspects such as:
-
Code Quality and Style: Adherence to best practices and readability.[3]
-
Documentation: Clarity, completeness, and accessibility of user documentation.[3]
-
Usability: The ease with which a new user can install and use the package.[3]
-
Test Coverage: The presence and effectiveness of a testing suite.[3]
-
Continuous Integration (CI): The use of automated testing and deployment workflows.[3]
-
-
Author Response: The author addresses the reviewers' feedback by making necessary improvements to the package and engaging in a dialogue within the GitHub issue.[14]
-
Reviewer Follow-Up: Reviewers assess the author's changes and indicate whether their concerns have been adequately addressed.[5]
-
Acceptance: Once the editor is satisfied that the package meets pyOpenSci's standards, they formally accept it.[14]
-
Post-Acceptance Steps:
Educational Resources and Training
Recognizing that many researchers lack formal training in software development, pyOpenSci develops and provides a wealth of educational resources.[8] These resources are designed to be beginner-friendly and are developed through a community review process to ensure their accuracy and accessibility.[8]
Key educational offerings include:
-
Python Packaging Guide: A comprehensive guide that demystifies the Python packaging ecosystem, providing clear, modern best practices.[10]
-
Beginner-Friendly Tutorials: Step-by-step tutorials that guide researchers through the process of creating a Python package.[8]
-
Workshops and Events: pyOpenSci hosts workshops and participates in events to provide hands-on training in open science skills.[9]
These resources empower researchers to create more robust, maintainable, and shareable software.
Community Partnerships
pyOpenSci actively collaborates with other domain-specific scientific communities to extend the reach and impact of its peer review process.[10][11] This partnership program allows other communities to leverage pyOpenSci's established infrastructure rather than creating their own review processes from scratch.[10]
Benefits for researchers and partner communities include:
-
Streamlined Review: A single review process can lead to a package being accepted into pyOpenSci, affiliated with a partner community, and published in JOSS.[10]
-
Increased Visibility: Partnering with pyOpenSci promotes the partner community and its associated software packages to a broader audience.[11]
-
Shared Expertise: Partners gain access to the expertise within the pyOpenSci community, particularly in the complex area of Python packaging.[11]
References
- 1. How pyOpenSci’s open software peer review works — Software Peer Review Guide [pyopensci.org]
- 2. Governance, Structure & Values — pyOpenSci Handbook [pyopensci.org]
- 3. About the pyOpenSci software peer review process — Software Peer Review Guide [pyopensci.org]
- 4. pyOpenSci Handbook & Governance — pyOpenSci Handbook [pyopensci.org]
- 5. Guide for Reviewers — Software Peer Review Guide [pyopensci.org]
- 6. What Makes a Python Open Source Package Healthy? A Conversation on Twitter. - pyOpenSci [pyopensci.org]
- 7. Welcome to pyOpenSci - pyOpenSci [pyopensci.org]
- 8. Python Tutorials & Learning Resources for Scientists - pyOpenSci [pyopensci.org]
- 9. pyOpenSci · GitHub [github.com]
- 10. Partnerships with scientific Python Communities — Software Peer Review Guide [pyopensci.org]
- 11. pyOpenSci Community Partners: affiliated package review - pyOpenSci [pyopensci.org]
- 12. pyOpenSci Open Peer Review & Accepted Packages - pyOpenSci [pyopensci.org]
- 13. Organization Structure and Leadership — pyOpenSci Handbook [pyopensci.org]
- 14. An Overview Of the Peer Review Process — Software Peer Review Guide [pyopensci.org]
- 15. Guide for Python Package Authors & Maintainers — Software Peer Review Guide [pyopensci.org]
